molecular formula C5H8N4O B1278550 5-Amino-N-methyl-1H-pyrazole-4-carboxamide CAS No. 77937-05-4

5-Amino-N-methyl-1H-pyrazole-4-carboxamide

Cat. No. B1278550
CAS RN: 77937-05-4
M. Wt: 140.14 g/mol
InChI Key: YBUNJKBHLIWUPV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Amino-N-methyl-1H-pyrazole-4-carboxamide (Pyrazole-4-carboxamide) is an important organic compound with a wide range of applications in scientific research. It is a common building block for a variety of pharmaceuticals, agrochemicals, and other organic compounds. Pyrazole-4-carboxamide has been extensively studied for its biochemical and physiological effects, and its ability to act as a catalyst in various reactions. In

Scientific Research Applications

Organic Synthesis

5-Amino-pyrazoles, including 5-Amino-N-methyl-1H-pyrazole-4-carboxamide, are potent reagents in organic synthesis . They serve as versatile synthetic building blocks in the synthesis of remarkable organic molecules with an emphasis on versatile functionalities . They are used to construct diverse heterocyclic or fused heterocyclic scaffolds .

Medicinal Chemistry

5-Amino-pyrazoles are also used in medicinal chemistry . They are similar to biologically active compounds and have diverse applications, especially in the field of pharmaceutics .

Drug Development

5-Amino-N-methyl-1H-pyrazole-4-carboxamide derivatives have been designed and synthesized as novel pan-FGFR covalent inhibitors . These inhibitors target both wild-type and the gatekeeper mutants of FGFRs . This research provides a new promising point for anticancer drug development mediated by FGFRs .

Cancer Treatment

The aberrant activation of FGFRs plays a critical role in various cancers . The development of several FGFR inhibitors in the clinic has been led by this understanding . However, the emergence of drug resistance, primarily due to gatekeeper mutations in FGFRs, has limited their clinical efficacy . 5-Amino-N-methyl-1H-pyrazole-4-carboxamide derivatives can address this unmet medical need .

Synthesis of Heterocyclic Compounds

5-Amino-pyrazoles are used in the synthesis of heterocyclic compounds . These compounds are important for their multiplex properties . They widely exist in many natural products, such as vitamins, hormones, antibiotics, and dyes .

Synthesis of Nitrogen-Containing Aromatic Heterocycles

Nitrogen-containing aromatic heterocycles are common motifs in a wide range of synthesized drugs . 5-Amino-pyrazoles, including 5-Amino-N-methyl-1H-pyrazole-4-carboxamide, are used in the synthesis of these heterocycles .

properties

IUPAC Name

5-amino-N-methyl-1H-pyrazole-4-carboxamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H8N4O/c1-7-5(10)3-2-8-9-4(3)6/h2H,1H3,(H,7,10)(H3,6,8,9)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YBUNJKBHLIWUPV-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CNC(=O)C1=C(NN=C1)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H8N4O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90445603
Record name 5-AMINO-N-METHYL-1H-PYRAZOLE-4-CARBOXAMIDE
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90445603
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

140.14 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-Amino-N-methyl-1H-pyrazole-4-carboxamide

CAS RN

77937-05-4
Record name 5-AMINO-N-METHYL-1H-PYRAZOLE-4-CARBOXAMIDE
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90445603
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 5-Amino-N-methyl-1H-pyrazole-4-carboxamide
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.